Cas no 110577-45-2 (1-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(1-methylethyl)-)

1-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(1-methylethyl)- structure
110577-45-2 structure
Product Name:1-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(1-methylethyl)-
CAS No:110577-45-2
MF:C12H20N2O
MW:208.300003051758
CID:231589
PubChem ID:184234
Update Time:2025-04-19

1-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone,1-(1H-imidazol-1-yl)-3,3-dimethyl-2-(1-methylethyl)-
    • 1H-Imidazole,1-[3,3-dimethyl-2-(1-methylethyl)-1-oxobutyl]- (9CI)
    • 1-imidazol-1-yl-3,3-dimethyl-2-propan-2-ylbutan-1-one
    • DTXSID70911750
    • 1-(1h-imidazol-1-yl)-3,3-dimethyl-2-(propan-2-yl)butan-1-one
    • 110577-45-2
    • 1H-1,2,4-Triazole, 1-(3,3-dimethyl-2-(1-methylethyl)-1-oxobutyl)-
    • Inchi: 1S/C12H20N2O/c1-9(2)10(12(3,4)5)11(15)14-7-6-13-8-14/h6-10H,1-5H3
    • InChI Key: SQKPVBVGUYXFJI-UHFFFAOYSA-N
    • SMILES: O=C(C(C(C)C)C(C)(C)C)N1C=NC=C1

Computed Properties

  • Exact Mass: 208.1577
  • Monoisotopic Mass: 208.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 0.98
  • Boiling Point: 297.4°Cat760mmHg
  • Flash Point: 133.7°C
  • Refractive Index: 1.506
  • PSA: 34.89
  • LogP: 2.84160
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